Cas no 2228392-74-1 (2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol)

2-(3-Bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol is a fluorinated aromatic alcohol with a bromine substituent, offering unique reactivity and structural features for synthetic applications. The presence of both bromine and difluoromethyl groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoroethanol moiety contributes to increased metabolic stability and lipophilicity, while the bromine atom provides a handle for further functionalization via cross-coupling reactions. Its well-defined molecular structure makes it suitable for precise modifications in medicinal chemistry, particularly in the development of bioactive compounds. The compound’s stability under standard conditions ensures reliable handling and storage.
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol structure
2228392-74-1 structure
Product Name:2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
CAS No:2228392-74-1
MF:C10H11BrF2O
MW:265.094549417496
CID:6012316
PubChem ID:165742709
Update Time:2025-06-08

2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
    • 2228392-74-1
    • EN300-1968208
    • Inchi: 1S/C10H11BrF2O/c1-6-3-4-8(7(2)9(6)11)10(12,13)5-14/h3-4,14H,5H2,1-2H3
    • InChI Key: YDHRXVQVLFMEMO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C=CC(=C1C)C(CO)(F)F

Computed Properties

  • Exact Mass: 263.99613g/mol
  • Monoisotopic Mass: 263.99613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1968208-1g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
1g
$1844.0 2023-09-16
Enamine
EN300-1968208-5g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
5g
$5345.0 2023-09-16
Enamine
EN300-1968208-10g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
10g
$7927.0 2023-09-16
Enamine
EN300-1968208-0.05g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
0.05g
$1549.0 2023-09-16
Enamine
EN300-1968208-0.1g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
0.1g
$1623.0 2023-09-16
Enamine
EN300-1968208-0.25g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
0.25g
$1696.0 2023-09-16
Enamine
EN300-1968208-0.5g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
0.5g
$1770.0 2023-09-16
Enamine
EN300-1968208-1.0g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
1g
$1844.0 2023-05-31
Enamine
EN300-1968208-2.5g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
2.5g
$3611.0 2023-09-16
Enamine
EN300-1968208-5.0g
2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol
2228392-74-1
5g
$5345.0 2023-05-31

Additional information on 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228392-74-1)

2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol, identified by its CAS number 2228392-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a brominated aromatic ring system and a difluoroethyl alcohol moiety. The combination of these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol consists of a phenyl ring substituted with bromine at the 3-position and methyl groups at the 2- and 4-positions, attached to a difluoroethyl group that terminates in an alcohol functional group. This architecture is not merely a product of synthetic curiosity but is strategically designed to explore interactions with biological targets. The presence of the bromine atom enhances electrophilic reactivity, while the difluoroethyl group introduces fluorine atoms known for their ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in interest regarding fluorinated compounds in drug discovery due to their favorable pharmacokinetic properties. The fluorine atoms in 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol contribute to increased lipophilicity and resistance to metabolic degradation, which are critical factors for achieving optimal therapeutic efficacy. Furthermore, the brominated aromatic ring system provides a handle for further chemical modifications, allowing researchers to fine-tune the compound's biological profile through derivatization.

One of the most compelling aspects of 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol is its potential as a building block in the synthesis of more complex pharmacophores. The compound's unique structural motifs have been explored in the development of molecules targeting various disease pathways. For instance, studies have suggested that analogs bearing similar structural features may interact with enzymes involved in inflammatory responses and cancer progression. The bromine substituent facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl frameworks that are prevalent in many bioactive molecules.

The difluoroethyl alcohol moiety in CAS No. 2228392-74-1 is particularly noteworthy for its versatility in medicinal chemistry. The fluoroalkyl group can influence both the electronic properties of the molecule and its interaction with biological targets. For example, fluorine atoms can participate in hydrogen bonding or π-stacking interactions, thereby modulating binding affinity and selectivity. Additionally, fluorine's ability to enhance metabolic stability has made it a staple in drug design, particularly for prolonging the half-life of therapeutic agents.

Recent advancements in computational chemistry have further illuminated the potential of 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-ol as a lead compound. Molecular modeling studies have predicted that this molecule may exhibit inhibitory activity against certain kinases and transcription factors implicated in neurological disorders. The precise arrangement of substituents around the aromatic ring and the electron-withdrawing effect of the difluoroethyl group are thought to contribute to its binding mode within these biological targets. Such insights have guided experimental efforts toward optimizing potency and selectivity.

The synthesis of CAS No. 2228392-74-1 represents a testament to modern synthetic methodologies. The preparation typically involves multi-step sequences that showcase the power of transition metal catalysis and orthogonal functionalization strategies. For example, one synthetic route might begin with bromination of an appropriate methyl-substituted phenol followed by protection-deprotection steps to introduce the difluoroethyl group at the desired position. Each step is carefully designed to preserve regioselectivity while introducing new functionalities with minimal side reactions.

In conclusion,CAS No 2228392741 stands as a promising candidate for further exploration in drug discovery initiatives aimed at addressing unmet medical needs. Its unique structural features offer a rich scaffold for medicinal chemists to develop novel therapeutics with enhanced pharmacological profiles. As research continues to uncover new biological functions associated with fluorinated and brominated compounds,this molecule will undoubtedly play an integral role in shaping future pharmaceutical developments.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司